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Compound of Interest

(2-Diphenylphosphanyl-phenyl)-
Compound Name:

methanol
CAS No.: 81073-06-5
Cat. No.: B2979777

Get Quote

Executive Summary & Chemical Profile

(2-Diphenylphosphanyl-phenyl)-methanol (CAS: 76189-55-4) is a functionalized aryl
phosphine commonly used as a hemilabile ligand in homogeneous catalysis. While aryl
phosphines are generally more stable than their alkyl counterparts, this compound presents
specific handling challenges due to its potential for oxidation, environmental toxicity, and irritant
properties.

Effective disposal requires a strategy that mitigates the risk of uncontrolled oxidation
(exothermic generation of phosphine oxides) and prevents aquatic contamination. This guide
prioritizes incineration with proper off-gas scrubbing as the gold standard for final destruction.

Chemical Identity & Hazard Snapshot

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2979777#bc-rfq
https://www.benchchem.com/product/b2979777/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-2-diphenylphosphanyl-phenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2979777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Data

CAS Number 76189-55-4

Formula C19H170P

Molecular Weight 292.31 g/mol

Physical State White to off-white solid

B Organic solvents (DCM, THF); Insoluble in
Solubility .
water

Skin/Eye Irritant (H315, H319), Aquatic Chronic

Primary Hazards
(H413)

Reactivit Air-sensitive (slow oxidation to phosphine
eactivity , _ , o
oxide); Incompatible with strong oxidizers

Critical Safety Directives (The "Why" Behind the
Protocol)

Expert Insight: The primary operational risk with phosphine ligands is not immediate acute
toxicity, but chemical incompatibility in waste streams.

e The Oxidation Risk: Phosphines react with atmospheric oxygen to form phosphine oxides.
While (2-Diphenylphosphanyl-phenyl)-methanol is not pyrophoric, placing it in a waste
container with strong oxidizers (e.g., nitric acid waste, peroxides) can trigger a violent
exothermic reaction.

o The Environmental Risk: The H413 classification ("May cause long lasting harmful effects to
aguatic life") mandates that this material never be disposed of down the drain. It persists in
the environment and must be thermally destroyed.

Waste Segregation & Decision Logic

Proper disposal begins with characterization. Use the following decision logic to categorize
your waste stream.
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Waste Assessment:
(2-Diphenylphosphanyl-phenyl)-methanol

Physical State?

Pure Solid / Precipitate Solution / Mother Liquor

Pack in Solid Waste Drum
(Label: Organic Solid, Toxic)

Contaminants?

Halogenated Solvents Non-Halogenated Solvents
(DCM, Chloroform) (THF, Toluene)

Halogenated Waste Stream Non-Halogenated Waste Stream
(High BTU Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating phosphine waste streams to ensure compatibility with
incineration protocols.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill Cleanup)

Application: Expired reagents, spill cleanup materials, or reaction precipitates.

+ PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask
(N95) if handling fine powder to prevent inhalation (H335).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2979777/docs?utm_src=pdf-body-img#comprehensive-disposal-handling-guide-2-diphenylphosphanyl-phenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2979777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Primary Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE)
jar or a heavy-duty amber glass jar.

o Expert Tip: Do not use metal containers if acidic impurities are suspected.
e Labeling: Affix a hazardous waste label.

o Constituents: "(2-Diphenylphosphanyl-phenyl)-methanol"[1]

o Hazard Checkbox: Irritant, Toxic.[2]

e Secondary Containment: Place the primary container inside a clear polyethylene bag (zip-
lock) to prevent contamination of the outer drum.

» Final Disposal: Deposit into the lab's Solid Organic Waste drum. This stream is destined for
rotary kiln incineration.

Protocol B: Liquid Waste (Reaction Mixtures)

Application: Mother liquors or reaction solvents containing the ligand.

o Solvent Compatibility Check: Ensure the solvent stream does not contain oxidizing agents
(e.g., hydrogen peroxide, permanganate).

e Quenching (Optional but Recommended for High Concentrations):

o If the concentration of phosphine is high (>5%), consider adding a dilute solution of bleach
(sodium hypochlorite) slowly to the waste stream in a fume hood to convert the phosphine
to the thermodynamically stable phosphine oxide.

o Caution: This reaction is exothermic. Cool the receiving flask in an ice bath.

o Transfer: Pour into the appropriate solvent waste carboy (Halogenated vs. Non-
Halogenated).

o Crucial: Do not overfill. Leave 10% headspace for thermal expansion.
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» Record Keeping: Log the addition of the phosphine on the waste container's accumulation

log.

Emergency Response: Spills & Exposure

In the event of an accidental release, immediate action minimizes long-term risks.

Scenario Immediate Action Decontamination
Sweep up carefully using a
Evacuate area of unnecessary _
) ) dust pan and brush. Place in a
Dry Spill personnel. Avoid dust ] ]
) sealed bag. Wipe area with a
generation.[1][3][4][5][6][71[8] _
soap/water solution.[3][6]
Absorb with vermiculite or
] ] Extinguish ignition sources (if sand. Do not use combustible
Solution Spill

solvent is flammable).

materials like sawdust if

oxidizers are present nearby.

Skin Contact

Remove contaminated clothing
immediately.[1][9][4][10][11]

Wash skin with copious soap
and water for 15 minutes.
Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for
15 minutes.[3][6][10]

Remove contact lenses if
present.[9][2][4][5][6][7][11]
Consult an ophthalmologist

immediately.

Regulatory & Compliance Codes

When manifesting waste for external pickup, use the following classifications to ensure

compliance with local and international regulations.

o US EPA (RCRA): Not listed as a P- or U-listed waste. Classify based on characteristics
(Ignitability DOO1 if in flammable solvent). If pure solid, classify as "Non-RCRA Regulated

Hazardous Waste" (unless state-specific rules apply).

o European Waste Catalogue (EWC):
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o 16 05 06* (Laboratory chemicals, consisting of or containing hazardous substances).

Disposal Method: Incineration equipped with scrubber (to neutralize phosphorus oxides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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